3-Morpholin-4-ylcyclohex-2-en-1-one

• IUPAC Name: 3-morpholin-4-ylcyclohex-2-en-1-one
• InChI: InChI=1S/C10H15NO2/c12-10-3-1-2-9(8-10)11-4-6-13-7-5-11/h8H,1-7H2
• InChI Key: DJJULQXQYLDLAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)N2CCOCC2
• Molecular Formula: C10H15NO2
• DSSTOX Substance ID: DTXSID20402547
• Molecular Weight: 181.23 g/mol
• CAS No.: 16179-67-2

Description

3-Morpholin-4-ylcyclohex-2-en-1-one is a chemical compound with the molecular formula C10H15NO2 and a molecular weight of 181.23 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Morpholin-4-ylcyclohex-2-en-1-one typically involves the reaction of cyclohex-2-en-1-one with morpholine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include the use of advanced equipment and techniques to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Morpholin-4-ylcyclohex-2-en-1-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can include various derivatives with modified functional groups and enhanced properties.

Scientific Research Applications

3-Morpholin-4-ylcyclohex-2-en-1-one has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for synthesizing more complex molecules.

Mechanism of Action

The mechanism of action of 3-Morpholin-4-ylcyclohex-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to these targets, leading to various biochemical and physiological responses.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 3-Morpholin-4-ylcyclohex-2-en-1-one include 5,5-Dimethyl-3-(morpholin-4-yl)cyclohex-2-en-1-one and other morpholine derivatives. These compounds share structural similarities but may differ in their chemical properties and applications.

Uniqueness: this compound is unique due to its specific structure, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various scientific research and industrial applications.

Biological Activity

3-Morpholin-4-ylcyclohex-2-en-1-one is an organic compound featuring a morpholine ring attached to a cyclohexene structure. This compound has garnered attention due to its potential biological activities, which include antibacterial, antifungal, and anticancer properties. The unique structural characteristics of this compound allow it to interact with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula for this compound is $C_{11}H_{15}N_{1}O$. Its structure includes:

• Cyclohexene Ring : Provides a hydrophobic environment conducive to interactions with lipid membranes.
• Morpholine Group : Enhances solubility and interaction with biological macromolecules.

Table 1: Structural Characteristics

Feature	Description
Molecular Formula	$C_{11}H_{15}N_{1}O$
Functional Groups	Morpholine, Enone
Ring Structure	Cyclohexene

Antibacterial Activity

Research indicates that this compound exhibits significant antibacterial properties. In vitro studies have shown effectiveness against various strains of bacteria, including both Gram-positive and Gram-negative bacteria.

Case Study: Antibacterial Screening

In a study conducted by Chohan et al., the compound was subjected to antibacterial assays against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated that the compound demonstrated moderate to significant antibacterial activity, particularly when compared to control substances .

Antifungal Activity

The antifungal properties of this compound have also been investigated. It has shown potential against several fungal strains, including Candida albicans and Aspergillus flavus.

Case Study: Antifungal Screening

In a comparative study, the compound was tested alongside known antifungals. The results indicated that it could inhibit fungal growth effectively, suggesting its potential as a therapeutic agent in treating fungal infections.

Anticancer Activity

Emerging research suggests that this compound may possess anticancer properties. Preliminary studies have indicated its ability to induce apoptosis in cancer cell lines.

Research Findings

In vitro assays demonstrated that the compound could significantly decrease cell viability in various cancer cell lines, including breast and prostate cancer cells. Mechanistic studies are ongoing to elucidate the pathways involved in its anticancer effects.

The biological activity of this compound is believed to be mediated through multiple mechanisms:

• Enzyme Inhibition : The morpholine group may interact with enzyme active sites, inhibiting their function.
• Membrane Disruption : Its hydrophobic nature allows it to integrate into cell membranes, potentially disrupting their integrity.
• Receptor Interaction : The compound may bind to specific receptors involved in cell signaling pathways, modulating cellular responses.

Synthesis routes and methods

Procedure details

In 700 ml benzene was dissolved 40.0 g 1,3-cyclohexanedione and 62 ml morpholine. The resulting solution was heated at reflux under nitrogen atmosphere for 1.5 hours. The water present in the reaction mixture was collected using a Dean-Stark trap. Upon cooling to room temperature, the reaction mixture was filtered through alumina and the filtrate concentrated in vacuo. Trituration of the resulting oil with ether solidified 62.4 g of 3-morpholino-2-cyclohexen-1-one crystals.